Cas no 1199215-74-1 (N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide)
N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide
- benzamide, N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]-
- N-[3-(5-amino-1,3,4-thiadiazol-2-yl)propyl]benzamide
- AKOS005173886
- MFCD13248729
- ALBB-012881
- 1199215-74-1
- STL261795
- N-(3-(5-amino-1,3,4-thiadiazol-2-yl)propyl)benzamide
- CS-0329351
- LS-04026
- N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide
-
- MDL: MFCD13248729
- Inchi: 1S/C12H14N4OS/c13-12-16-15-10(18-12)7-4-8-14-11(17)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,13,16)(H,14,17)
- InChI Key: HJPMWPULUMDXCK-UHFFFAOYSA-N
- SMILES: C(NCCCC1=NN=C(N)S1)(=O)C1=CC=CC=C1
Computed Properties
- Exact Mass: 262.08883226g/mol
- Monoisotopic Mass: 262.08883226g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 109Ų
N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 063062-500mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide |
1199215-74-1 | 500mg |
3851CNY | 2021-05-07 | ||
| abcr | AB384311-500 mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide |
1199215-74-1 | 500MG |
€254.60 | 2023-02-03 | ||
| abcr | AB384311-1 g |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide |
1199215-74-1 | 1 g |
€322.50 | 2023-07-19 | ||
| TRC | N054430-250mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide |
1199215-74-1 | 250mg |
$ 275.00 | 2022-06-03 | ||
| TRC | N054430-500mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide |
1199215-74-1 | 500mg |
$ 450.00 | 2022-06-03 | ||
| TRC | N054430-1000mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide |
1199215-74-1 | 1g |
$ 720.00 | 2022-06-03 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 063062-500mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]-benzamide |
1199215-74-1 | 500mg |
3851.0CNY | 2021-07-13 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD181825-1g |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide |
1199215-74-1 | 95% | 1g |
¥1834.0 | 2023-04-05 | |
| abcr | AB384311-500mg |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; . |
1199215-74-1 | 500mg |
€269.00 | 2025-02-14 | ||
| abcr | AB384311-1g |
N-[3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl]benzamide; . |
1199215-74-1 | 1g |
€317.00 | 2025-02-14 |
N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide
N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide: A Structurally Distinctive Compound with Emerging Applications
The compound identified by the CAS Registry Number 1199215-74-1, formally named N-N-3-(5-Amino-thiadiazol-2--yl)propyl-benzamide, represents a unique molecular architecture within the broader class of benzamide derivatives. This compound’s structure is characterized by a central N-alkylated benzamide framework linked to a substituted thiadiazole ring system via a three-carbon propyl chain. The presence of an N-amino group at the 5-position of the thiadiazole ring introduces significant electronic and steric properties that influence its reactivity and biological interactions. Recent advancements in synthetic methodologies and computational modeling have enabled deeper exploration of its potential across diverse applications, particularly in pharmaceutical development and material science.
A key structural feature of this compound lies in its hybrid composition: the aromatic benzamide
1199215-74-1 (N-3-(5-Amino-1,3,4-thiadiazol-2-yl)propyl-benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)